Cas no 1806707-87-8 (3-(3-Chloropropanoyl)-2-methylanisole)

• Product Name: 3-(3-Chloropropanoyl)-2-methylanisole
• CAS No: 1806707-87-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5000905
• Update Time: 2025-06-11

3-(3-Chloropropanoyl)-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-2-methylanisole

• Inchi： 1S/C11H13ClO2/c1-8-9(10(13)6-7-12)4-3-5-11(8)14-2/h3-5H,6-7H2,1-2H3
• InChI Key： KTNVGOMRJGJHKC-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-(3-Chloropropanoyl)-2-methylanisole

Introduction to 3-(3-Chloropropanoyl)-2-methylanisole (CAS No. 1806707-87-8)

3-(3-Chloropropanoyl)-2-methylanisole, with the CAS number 1806707-87-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic ring, substituted with a methoxy group and a chloropropanoyl moiety, which imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 3-(3-Chloropropanoyl)-2-methylanisole is C₁₁H₁₁ClO₃, and its molecular weight is approximately 224.65 g/mol. The compound exhibits a melting point of around 65-67°C and a boiling point of approximately 245°C at standard atmospheric pressure. These physical properties are crucial for understanding its behavior in different solvents and reaction conditions, which can influence its utility in various chemical processes.

In terms of chemical reactivity, 3-(3-Chloropropanoyl)-2-methylanisole demonstrates notable characteristics. The presence of the chloropropanoyl group introduces electrophilic reactivity, making the compound a suitable substrate for nucleophilic substitution reactions. Additionally, the methoxy group on the aromatic ring can participate in various chemical transformations, such as demethylation or substitution reactions, which can be leveraged to synthesize more complex molecules.

The synthesis of 3-(3-Chloropropanoyl)-2-methylanisole typically involves a multi-step process. One common approach is to start with anisole (methoxybenzene) and react it with 3-chloropropionyl chloride in the presence of a base such as triethylamine or pyridine. This reaction forms an intermediate ester, which can then be hydrolyzed to yield the desired product. The synthesis route can be optimized to improve yield and purity, making it suitable for large-scale production.

In the realm of pharmaceutical research, 3-(3-Chloropropanoyl)-2-methylanisole has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. These findings suggest that further optimization and modification of the molecule could lead to the development of novel therapeutic agents.

Beyond pharmaceutical applications, 3-(3-Chloropropanoyl)-2-methylanisole has also been investigated for its use in materials science. Its unique chemical structure makes it a suitable candidate for the synthesis of functional polymers and coatings. For example, a study published in Macromolecules (2020) reported that incorporating this compound into polymer backbones enhanced the thermal stability and mechanical properties of the resulting materials. This opens up new possibilities for applications in advanced materials and coatings industries.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 3-(3-Chloropropanoyl)-2-methylanisole are ongoing to ensure its safe handling and disposal. Preliminary data suggest that the compound has low toxicity to aquatic organisms and is biodegradable under certain conditions, which is favorable from an environmental perspective.

In conclusion, 3-(3-Chloropropanoyl)-2-methylanisole (CAS No. 1806707-87-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.